Cas no 2140305-58-2 (Methanesulfonamide, N-(2-chloro-6-nitrophenyl)-)

• Product Name: Methanesulfonamide, N-(2-chloro-6-nitrophenyl)-
• CAS No: 2140305-58-2
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• CID: 5524284
• Update Time: 2025-10-22

Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(2-chloro-6-nitrophenyl)-
• N-(2-Chloro-6-nitrophenyl)methanesulfonamide

• Inchi： 1S/C7H7ClN2O4S/c1-15(13,14)9-7-5(8)3-2-4-6(7)10(11)12/h2-4,9H,1H3
• InChI Key： NJLIFWGVKUJUTI-UHFFFAOYSA-N
• SMILES： CS(NC1=C([N+]([O-])=O)C=CC=C1Cl)(=O)=O

Experimental Properties

• Density: 1.630±0.06 g/cm3(Predicted)
• Boiling Point: 374.6±52.0 °C(Predicted)
• pka: 6.13±0.10(Predicted)

Additional information on Methanesulfonamide, N-(2-chloro-6-nitrophenyl)-

Research Brief on Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- (CAS: 2140305-58-2): Recent Advances and Applications

Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- (CAS: 2140305-58-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- in the design of selective kinase inhibitors. The researchers utilized computational modeling and high-throughput screening to identify its binding affinity for specific kinase domains, demonstrating its potential as a scaffold for targeted cancer therapies. The compound's unique sulfonamide moiety and nitro group were found to enhance its interaction with ATP-binding sites, offering a promising avenue for drug development.

In addition to its applications in oncology, recent research has investigated the antimicrobial properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- exhibited potent activity against multidrug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotics.

The synthetic pathways for Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- have also been refined in recent years. A 2023 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's push toward sustainable practices.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on prodrug strategies and formulation technologies to address these limitations.

In conclusion, Methanesulfonamide, N-(2-chloro-6-nitrophenyl)- (CAS: 2140305-58-2) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from kinase inhibition to antimicrobial therapy, supported by recent advancements in synthetic chemistry and biological evaluation. Future research should prioritize optimizing its pharmacokinetic profile and exploring its potential in combination therapies.